molecular formula C14H13ClF3NO2 B572887 tert-Butyl 5-chloro-6-(trifluoromethyl)-1H-indole-1-carboxylate CAS No. 1209101-50-7

tert-Butyl 5-chloro-6-(trifluoromethyl)-1H-indole-1-carboxylate

Cat. No.: B572887
CAS No.: 1209101-50-7
M. Wt: 319.708
InChI Key: AJNOEIVXKKDODB-UHFFFAOYSA-N
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Description

“tert-Butyl 5-chloro-6-(trifluoromethyl)-1H-indole-1-carboxylate” is a complex organic compound. It contains an indole group, which is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring. The indole group is substituted at the 5th position with a chlorine atom and at the 6th position with a trifluoromethyl group. The indole’s nitrogen is bonded to a carboxylate group, which in turn is bonded to a tert-butyl group .


Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the indole ring system, the trifluoromethyl group, and the tert-butyl group. The trifluoromethyl group is known to be electron-withdrawing, which could influence the reactivity of the compound .


Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures can undergo a variety of reactions. For example, the trifluoromethyl group can participate in various reactions due to its unique electronic properties .


Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the trifluoromethyl group is known to increase the lipophilicity of compounds, which can influence their absorption and distribution in biological systems .

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, if it’s used as a drug, the trifluoromethyl group is known to influence the pharmacological properties of the compound .

Future Directions

The future directions for research on this compound could involve exploring its potential applications, such as in pharmaceuticals or materials science. The unique properties of the trifluoromethyl group make it an interesting target for further study .

Properties

IUPAC Name

tert-butyl 5-chloro-6-(trifluoromethyl)indole-1-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H13ClF3NO2/c1-13(2,3)21-12(20)19-5-4-8-6-10(15)9(7-11(8)19)14(16,17)18/h4-7H,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AJNOEIVXKKDODB-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)N1C=CC2=CC(=C(C=C21)C(F)(F)F)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H13ClF3NO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10672116
Record name tert-Butyl 5-chloro-6-(trifluoromethyl)-1H-indole-1-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10672116
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

319.70 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1209101-50-7
Record name tert-Butyl 5-chloro-6-(trifluoromethyl)-1H-indole-1-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10672116
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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